Cas no 1151-14-0 (2-(4-Ethylbenzoyl)benzoic acid)

2-(4-Ethylbenzoyl)benzoic acid Properties

Names and Identifiers

• 2-(4-Ethylbenzoyl)benzoic acid
• 2-<4-Ethyl-benzoyl>-benzoesaeure
• 4'-Aethyl-o-benzoyl-benzoesaeure
• 4'-ethyl-benzophenone-2-carboxylic acid
• EINECS 214-566-3
• 4'-Ethylbenzophenone-2-carboxylic acid
• AB00075336-03
• W-109109
• SR-01000198655-1
• NS00023728
• NCGC00341725-01
• SCHEMBL5314074
• ortho-(4-ethylbenzoyl)benzoic acid
• CS-0321287
• 1151-14-0
• AKOS004908138
• SR-01000198655
• AB00075336-01
• Oprea1_166141
• 2-(4-Ethyl-benzoyl)-benzoic acid
• 2-(4-ETHYLBENZOYL)BENZOICACID
• FT-0728277
• Cambridge id 5212002
• JZFDKGFWNSQAHU-UHFFFAOYSA-N
• Benzoic acid, 2-(4-ethylbenzoyl)-
• MFCD00020288
• DTXSID50150963
• +Expand

• MDL： MFCD00020288
• InChIKey： JZFDKGFWNSQAHU-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H14O3/c1-2-11-7-9-12(10-8-11)15(17)13-5-3-4-6-14(13)16(18)19/h3-10H,2H2,1H3,(H,18,19)
• SMILES： CCC1=CC=C(C=C1)C(=O)C2=CC=CC=C2C(=O)O

Computed Properties

• Exact Mass: 254.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 254.094
• Heavy Atom Count: 19
• Complexity: 329
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• LogP: 3.17820
• PSA: 54.37000
• Refractive Index: 1.596
• Boiling Point: 459.6±38.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 245.9±23.3 °C
• Color/Form: White or beige solid
• Density: 1.194

2-(4-Ethylbenzoyl)benzoic acid Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

2-(4-Ethylbenzoyl)benzoic acid Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%